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Compound of Interest

Compound Name: BRD4 Inhibitor-24

Cat. No.: B5531769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

BRD4 Inhibitor-24, a potent antagonist of the Bromodomain and Extra-Terminal (BET) family

of proteins. The information presented herein is intended to support researchers, scientists,

and drug development professionals in their exploration of this compound for various

therapeutic applications.

Core Physicochemical Characteristics
BRD4 Inhibitor-24, also identified as compound 3U in some literature, is a small molecule

designed to selectively target the bromodomains of BRD4, a key epigenetic reader protein.[1]

[2][3] Understanding its fundamental physicochemical properties is crucial for its application in

both in vitro and in vivo studies.
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Property Value Source

Molecular Weight 262.26 g/mol [1]

Chemical Formula C13H14N2O4 [1]

CAS Number 309951-18-6 [1][4]

Appearance Solid [1]

Color White to off-white [1]

SMILES
O=C(C1=CC=C(C(OC)=C1)O

C)NC2=NOC(C)=C2
[1]

Solubility Profile
The solubility of a compound is a critical parameter for its biological activity and formulation

development.
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Solvent Solubility Notes Source

DMSO
≥ 100 mg/mL (381.30

mM)

Hygroscopic DMSO

can impact solubility;

use of newly opened

DMSO is

recommended. "≥"

indicates that the

saturation point was

not determined.

[1]

Corn oil
≥ 2.5 mg/mL (9.53

mM)

This formulation is

suitable for in vivo

studies. The solution

is clear at this

concentration, but

saturation is unknown.

Caution is advised for

dosing periods

exceeding half a

month.

[1]

Experimental Protocols
Detailed experimental methodologies are essential for reproducing and building upon existing

research.

Preparation of Stock Solutions
In Vitro Studies: To prepare a stock solution for in vitro assays, dissolve BRD4 Inhibitor-24 in

fresh, high-purity DMSO.[1] For example, to achieve a concentration of 100 mg/mL, add the

appropriate mass of the solid compound to the calculated volume of DMSO. Gentle vortexing

or sonication may be applied to ensure complete dissolution.

In Vivo Studies: For in vivo applications, a stock solution in DMSO can be further diluted in a

suitable vehicle like corn oil.[1] A typical protocol involves preparing a concentrated stock

solution in DMSO (e.g., 25.0 mg/mL) and then diluting it with corn oil to the desired final
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concentration (e.g., to achieve a 2.5 mg/mL working solution, add 100 μL of the 25.0 mg/mL

DMSO stock to 900 μL of corn oil and mix thoroughly).[1]

Storage and Stability
Proper storage is critical to maintain the integrity of the compound.

Solid Form: Store at 4°C and protect from light.[1]

In Solvent: For long-term storage, aliquoted stock solutions in DMSO should be stored at

-80°C for up to 6 months or at -20°C for up to 1 month.[1] It is crucial to protect the solutions

from light.[1]

Visualizing Key Pathways and Workflows
BRD4 Signaling Pathway
BRD4 plays a pivotal role in gene transcription by recognizing and binding to acetylated lysine

residues on histone tails. This interaction recruits the positive transcription elongation factor b

(P-TEFb) complex, which in turn phosphorylates RNA Polymerase II, leading to transcriptional

elongation of target genes, including the proto-oncogene c-MYC. BRD4 inhibitors competitively

bind to the bromodomains of BRD4, preventing its association with acetylated histones and

thereby downregulating the expression of target genes.
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Caption: Simplified BRD4 signaling pathway and the mechanism of its inhibition.
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Experimental Workflow: In Vivo Formulation Preparation
The preparation of a stable and homogenous formulation is critical for the successful execution

of in vivo studies. The following diagram illustrates a standard workflow for preparing BRD4
Inhibitor-24 for animal dosing.
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Caption: Workflow for the preparation of BRD4 Inhibitor-24 for in vivo experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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